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molecular formula C8H14O3 B046372 Tert-butyl acetoacetate CAS No. 1694-31-1

Tert-butyl acetoacetate

Cat. No. B046372
CAS RN: 1694-31-1
M. Wt: 158.19 g/mol
InChI Key: JKUYRAMKJLMYLO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06376701B1

Procedure details

A mixture of 1 equivalent of methyl acetoacetate, 1 equivalent of tertiary butyl alcohol and 100 mg of sulfated tin oxide catalyst prepared according to example 1, in 20 ml of toluene was heated to 110° C. in a two necked round bottom flask provided with a distillation condenser to remove methanol. The reaction was monitored by thin layer chromatography (TLC). After completion of the reaction (about 6 hours), the catalyst was filtered and the filtrate was concentrated and chromatographed on a silica gel column (95% petroleum ether and 5% ethyl acetate) to afford t-butyl acetoacetate as a viscous colorless liquid in 50% yield.
Name
methyl acetoacetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
tertiary butyl alcohol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
sulfated tin oxide
Quantity
100 mg
Type
catalyst
Reaction Step One
Name
toluene
Quantity
20 mL
Type
solvent
Reaction Step Two
Name
t-butyl acetoacetate
Yield
50%

Identifiers

REACTION_CXSMILES
[C:1](OC)(=[O:6])[CH2:2][C:3]([CH3:5])=[O:4].[C:9]([OH:13])([CH3:12])([CH3:11])[CH3:10]>C1(C)C=CC=CC=1>[C:1]([O:13][C:9]([CH3:12])([CH3:11])[CH3:10])(=[O:6])[CH2:2][C:3]([CH3:5])=[O:4]

Inputs

Step One
Name
methyl acetoacetate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(CC(=O)C)(=O)OC
Name
tertiary butyl alcohol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(C)(C)O
[Compound]
Name
sulfated tin oxide
Quantity
100 mg
Type
catalyst
Smiles
Step Two
Name
toluene
Quantity
20 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
110 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
prepared
CUSTOM
Type
CUSTOM
Details
provided with a distillation condenser
CUSTOM
Type
CUSTOM
Details
to remove methanol
CUSTOM
Type
CUSTOM
Details
After completion of the reaction (about 6 hours)
Duration
6 h
FILTRATION
Type
FILTRATION
Details
the catalyst was filtered
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated
CUSTOM
Type
CUSTOM
Details
chromatographed on a silica gel column (95% petroleum ether and 5% ethyl acetate)

Outcomes

Product
Name
t-butyl acetoacetate
Type
product
Smiles
C(CC(=O)C)(=O)OC(C)(C)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 50%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.